Cas no 2001798-53-2 (1-iodo-2-(1-methoxy-3-methylbutan-2-yl)oxycyclopentane)

• Product Name: 1-iodo-2-(1-methoxy-3-methylbutan-2-yl)oxycyclopentane
• CAS No: 2001798-53-2
• MF: C₁₁H₂₁IO₂
• MW: 312.187716245651
• CID: 6419390
• PubChem ID: 165489619
• Update Time: 2025-10-29

1-iodo-2-(1-methoxy-3-methylbutan-2-yl)oxycyclopentane Chemical and Physical Properties

Names and Identifiers

• 1-iodo-2-(1-methoxy-3-methylbutan-2-yl)oxycyclopentane
• 1-iodo-2-[(1-methoxy-3-methylbutan-2-yl)oxy]cyclopentane
• 2001798-53-2
• EN300-1136579

• Inchi： 1S/C11H21IO2/c1-8(2)11(7-13-3)14-10-6-4-5-9(10)12/h8-11H,4-7H2,1-3H3
• InChI Key： YLTNKFYYFISBIH-UHFFFAOYSA-N
• SMILES： IC1CCCC1OC(COC)C(C)C

Computed Properties

• Exact Mass: 312.05863g/mol
• Monoisotopic Mass: 312.05863g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 18.5Ų

Additional information on 1-iodo-2-(1-methoxy-3-methylbutan-2-yl)oxycyclopentane

Recent Advances in the Study of 1-iodo-2-(1-methoxy-3-methylbutan-2-yl)oxycyclopentane (CAS: 2001798-53-2)

The compound 1-iodo-2-(1-methoxy-3-methylbutan-2-yl)oxycyclopentane (CAS: 2001798-53-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, including its synthesis, biological activity, and potential applications in drug development.

Recent studies have focused on the synthesis and optimization of 1-iodo-2-(1-methoxy-3-methylbutan-2-yl)oxycyclopentane, with particular emphasis on improving yield and purity. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound and ensure its structural integrity. These efforts have led to the development of more efficient synthetic routes, which are critical for scaling up production for preclinical and clinical studies.

In terms of biological activity, preliminary in vitro studies have demonstrated that 1-iodo-2-(1-methoxy-3-methylbutan-2-yl)oxycyclopentane exhibits promising activity against certain cancer cell lines. Mechanistic studies suggest that the compound may interfere with cellular signaling pathways involved in proliferation and apoptosis, although further research is needed to elucidate the exact molecular targets. Additionally, the compound's potential as an antimicrobial agent is being explored, with early results indicating activity against a range of bacterial and fungal pathogens.

One of the most exciting developments is the exploration of 1-iodo-2-(1-methoxy-3-methylbutan-2-yl)oxycyclopentane as a building block for the synthesis of more complex molecules. Its unique structure, featuring both an iodine atom and a methoxy-methylbutyloxy group, makes it a versatile intermediate for the development of novel therapeutics. Researchers are particularly interested in its potential use in the synthesis of targeted drug delivery systems, where the iodine atom could serve as a handle for further functionalization.

Despite these promising findings, challenges remain in the development of 1-iodo-2-(1-methoxy-3-methylbutan-2-yl)oxycyclopentane as a therapeutic agent. Issues such as stability, bioavailability, and potential toxicity need to be addressed through comprehensive preclinical studies. Nevertheless, the compound's unique properties and broad range of potential applications make it a compelling subject for further research in the chemical biology and medicinal chemistry fields.

In conclusion, 1-iodo-2-(1-methoxy-3-methylbutan-2-yl)oxycyclopentane (CAS: 2001798-53-2) represents a promising area of research with significant potential for therapeutic development. Continued efforts to optimize its synthesis, elucidate its mechanism of action, and explore its applications will be critical in unlocking its full potential. This research brief highlights the importance of ongoing studies and underscores the need for interdisciplinary collaboration to advance our understanding of this intriguing compound.